Cas no 885523-43-3 (4-Bromo-1H-indazole-6-carboxylic acid)

• Product Name: 4-Bromo-1H-indazole-6-carboxylic acid
• CAS No: 885523-43-3
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• MDL: MFCD07781800
• CID: 822570
• Update Time: 2025-05-25

4-Bromo-1H-indazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1H-indazole-6-carboxylic acid
• 4-Bromo-6-(1H)indazole carboxylic acid
• 4-Bromo-6-(1H)-indazole carboxylic acid
• 4-Bromo-6-indazolecarboxylic acid
• 4-Bromo-6-(1H)-indazole c...
• PTPANGLJLZZYNH-UHFFFAOYSA-N
• RW3730
• PB17465
• FCH1385783
• SY031282
• 4-bromanyl-1H-indazole-6-carboxylic acid
• ST1100613
• AX8229368
• AB0065222
• Z5270
• AM20041324
• A842700
• 4-Bromo-1H-indazole-6-carboxylic acid (ACI)

• MDL： MFCD07781800
• Inchi： 1S/C8H5BrN2O2/c9-6-1-4(8(12)13)2-7-5(6)3-10-11-7/h1-3H,(H,10,11)(H,12,13)
• InChI Key： PTPANGLJLZZYNH-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2C(C=NN2)=C(Br)C=1)O

Computed Properties

• Exact Mass: 239.95300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Topological Polar Surface Area: 66

Experimental Properties

• Density: 1.946
• PSA: 65.98000
• LogP: 2.02360

Additional information on 4-Bromo-1H-indazole-6-carboxylic acid

4-Bromo-1H-indazole-6-carboxylic Acid: A Comprehensive Overview

4-Bromo-1H-indazole-6-carboxylic acid, identified by the CAS number 885523-43-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of 4-bromo-1H-indazole-6-carboxylic acid comprises an indazole ring system with a bromine substituent at the 4-position and a carboxylic acid group at the 6-position, making it a unique member of this chemical family.

The synthesis of 4-bromo-1H-indazole-6-carboxylic acid involves a series of well-established organic reactions, including nucleophilic substitution, cyclization, and oxidation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and improved purity. These optimizations are critical for its application in various research and industrial settings.

One of the most promising aspects of 4-bromo-1H-indazole-6-carboxylic acid lies in its pharmacological properties. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for the development of novel therapeutic agents. Additionally, research has shown that it may play a role in modulating cellular signaling pathways, which could be exploited for treating conditions such as neurodegenerative diseases and cancer.

In recent years, there has been growing interest in exploring the use of indazole derivatives as building blocks for drug design. The introduction of functional groups like bromine and carboxylic acid in 4-bromo-1H-indazole-6-carboxylic acid provides ample opportunities for further chemical modifications. These modifications can enhance its bioavailability, selectivity, and efficacy, paving the way for its application in targeted drug delivery systems.

The structural uniqueness of 4-bromo-1H-indazole-6-carboxylic acid also makes it an attractive candidate for materials science applications. Researchers have investigated its potential as a precursor for synthesizing advanced materials with specific electronic or optical properties. For instance, its ability to form stable coordination complexes with metal ions has been explored for applications in catalysis and sensing technologies.

In conclusion, 4-bromo-1H-indazole-6-carboxylic acid, with its distinctive chemical structure and versatile properties, represents a valuable compound in both academic and industrial research. Its role as a building block for drug development and materials science highlights its significance in advancing modern chemistry. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to various fields of science and technology.